Cas no 6577-69-1 (2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxylic acid)

• Product Name: 2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxylic acid
• CAS No: 6577-69-1
• MF: C₆H₈O₃S
• MW: 160.190920829773
• CID: 1701457
• PubChem ID: 539946
• Update Time: 2025-04-21

2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,3-dihydro-1,4-oxathiine-5-carboxylic Acid
• ChemDiv3_012752
• CTK5C3099
• 2-Methyl-5,6-dihydro-1,4-oxathiine-3-carboxylic acid
• HMS1509D14
• 5,6-dihydro-2-methyl-1,4-oxathiine-3-carboxylic acid
• F2163-0012
• AC1LBPHJ
• 5,6-Dihydro-2-methyl-1,4-oxathiin-3-carbonsaeure
• 5,6-dihydro-2-methyl-1,4-oxathiin-3-carboxylic acid
• SureCN7833221
• 2-methyl-5,6-dihydro-[1,4]oxathiine-3-carboxylic acid
• SBB082186
• 2-methyl-5,6-dihydro-1,4-oxathiin-3-carboxylic acid
• 5,6-dihydro-2-methyl-1,4-oxathiin-3-carboxilic acid
• 5,6-dihydro-2-methyl-1,4-oxathiin
• 2-Methyl-5,6-dihydro-1,4-oxathiine-3-carboxylic acid #
• STL511011
• MS-20483
• 2-Methyl-5,6-dihydro-1,4-oxathiine-3-carboxylicacid
• EN300-108963
• Z992759280
• BRD-K98423274-001-01-9
• SCHEMBL7833221
• AKOS002113018
• InChI=1/C6H8O3S/c1-4-5(6(7)8)10-3-2-9-4/h2-3H2,1H3,(H,7,8
• F88119
• BBL100030
• MFCD00666851
• DTXSID20337204
• 2,3-dihydro-5-carboxy-6-methyl-1,4-oxathiin
• 6577-69-1
• 2-Methyl-5,6-dihydro-1,4-oxathiin carboxylic acid
• 1,4-Oxathiin-3-carboxylic acid, 5,6-dihydro-2-methyl-
• 2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxylic acid

• MDL： MFCD00666851
• Inchi： 1S/C6H8O3S/c1-4-5(6(7)8)10-3-2-9-4/h2-3H2,1H3,(H,7,8)
• InChI Key： JMKSQPHJYIHKQU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)OCC1

Computed Properties

• Exact Mass: 160.01944
• Monoisotopic Mass: 160.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 271.8±40.0 °C at 760 mmHg
• Flash Point: 118.2±27.3 °C
• PSA: 46.53
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-methyl-5,6-dihydro-1,4-oxathiine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiins